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Audience: Researchers, scientists, and drug development professionals.

Introduction: Diisooctyl adipate (DIOA) is an organic compound, specifically an ester of

isooctyl alcohol and adipic acid.[1] It is a clear, colorless, and oily liquid with low volatility and

good thermal stability.[1][2] In material science, DIOA is predominantly utilized as a plasticizer,

an additive that enhances the flexibility, durability, and workability of polymeric materials.[3][4]

[5] Its excellent performance at low temperatures and lower toxicity compared to some

phthalate-based plasticizers make it a preferred choice in various applications.[3][6][7] These

notes provide an overview of the applications of DIOA in material science, its mechanism of

action, and detailed protocols for its experimental use.

Physicochemical Properties of Diisooctyl Adipate
A comprehensive understanding of the physical and chemical properties of DIOA is essential

for its effective application in material formulations.
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Property Value Reference

Chemical Name
Hexanedioic acid, 1,6-

diisooctyl ester
[1]

CAS Number 1330-86-5

Molecular Formula C22H42O4 [2]

Molecular Weight 370.57 g/mol [8]

Appearance
Clear, colorless to pale yellow,

oily liquid
[1][2]

Odor Mild, characteristic [8]

Boiling Point 213°C @ 12 mmHg [2]

Melting Point -67°C [8]

Flash Point 196°C [8]

Density ~0.925 g/cm³ at 20°C [2]

Viscosity ~15-17 mPa·s at 25°C [2]

Solubility in Water < 0.1% [8]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

hydrocarbons
[2][9]

Applications in Material Science
Diisooctyl adipate's primary role in material science is as a plasticizer, particularly for polyvinyl

chloride (PVC) and other polymers.[1][10] Its incorporation into a polymer matrix imparts

several desirable properties:

Enhanced Flexibility and Softness: DIOA increases the plasticity of materials, making them

less brittle.[5][11]

Improved Low-Temperature Performance: It maintains the flexibility of materials even in cold

environments, preventing cracking.[3][9]
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Increased Durability: By reducing the rigidity of the polymer, DIOA contributes to the overall

longevity of the material.[1]

Processability: It lowers the viscosity of the polymer melt, making it easier to process and

mold.[5]

Key application areas include:

Flexible PVC Products: Found in items like cables, wires, garden hoses, and sealing rings.[3]

[10]

Coatings and Films: Used in food packaging films and PVC coatings where flexibility and

safety are crucial.[3][10]

Adhesives and Sealants: Acts as a solvent and plasticizing agent, improving application

properties and elasticity.[11]

Automotive Interiors: Contributes to the heat stability and weather resistance of interior

components.[3][11]

Synthetic Rubbers: Improves processing characteristics and enhances elasticity and tear

resistance.[3]

Mechanism of Action: Plasticization
The function of DIOA as a plasticizer is explained by three core theories: the Lubricity Theory,

the Gel Theory, and the Free Volume Theory.[4] The Free Volume Theory is the most

comprehensive, suggesting that the plasticizer molecules increase the "free volume" within the

polymer matrix. This disrupts the intermolecular forces between polymer chains, allowing them

to move more freely past one another, which results in increased flexibility and a lower glass

transition temperature (Tg).[4]
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Caption: Mechanism of Plasticization by Diisooctyl Adipate.
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Experimental Protocols
Protocol 1: Synthesis of DIOA-Plasticized PVC Film
This protocol describes the preparation of a PVC film plasticized with diisooctyl adipate.

Materials and Equipment:

PVC resin (e.g., K-value 67)

Diisooctyl adipate (DIOA)

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill with heating capabilities

Hydraulic press with heating and cooling platens

Metal mold (e.g., 150 x 150 x 1 mm)

Weighing balance

Spatula

Methodology:

Formulation: Prepare a formulation by weight. For example, a common formulation for

flexible PVC might be:

PVC resin: 100 parts

DIOA: 30-50 parts

Thermal stabilizer: 2-3 parts

Mixing:

Accurately weigh the PVC resin, DIOA, and thermal stabilizer.
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Combine the components in a beaker and mix thoroughly with a spatula until the DIOA is

well absorbed by the PVC powder, forming a dry blend.

Milling:

Preheat the two-roll mill to a temperature suitable for PVC processing (typically 150-

170°C).

Add the dry blend to the nip of the rolls.

Continuously cut and fold the molten PVC sheet on the mill for 5-10 minutes to ensure a

homogeneous mixture.

Molding:

Preheat the hydraulic press to 170-180°C.

Cut a piece of the milled PVC sheet and place it into the preheated metal mold.

Place the mold in the press and apply a low pressure for a few minutes to allow the

material to flow and fill the mold.

Increase the pressure to approximately 10 MPa and maintain for 5-10 minutes.

Cooling:

Transfer the mold to the cooling platens of the press and apply pressure while cooling with

circulating water until the mold temperature is below 40°C.

Demolding:

Release the pressure and carefully remove the plasticized PVC film from the mold.

Protocol 2: Characterization of DIOA-Plasticized PVC
Film
This protocol outlines key characterization techniques to evaluate the properties of the

prepared film.
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A. Thermal Analysis using Differential Scanning Calorimetry (DSC)

This method is used to determine the glass transition temperature (Tg) of the plasticized PVC,

which is a key indicator of plasticizer efficiency.[4][6]

Equipment:

Differential Scanning Calorimeter (DSC)

Sample pans (aluminum)

Crimper

Methodology:

Sample Preparation: Cut a small disk (5-10 mg) from the prepared PVC film and place it in

an aluminum DSC pan.[4] Crimp the pan to seal it.

DSC Analysis:

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample from room temperature to a temperature above the expected Tg (e.g.,

100°C) at a controlled rate (e.g., 10°C/min) to erase the thermal history.

Cool the sample to a low temperature (e.g., -80°C) at a controlled rate (e.g., 10°C/min).

Heat the sample again at the same rate until it is well above the glass transition.

Data Analysis: Determine the Tg from the second heating scan as the midpoint of the step

transition in the heat flow curve.

B. Mechanical Testing: Tensile Properties

This method evaluates the effect of DIOA on the mechanical properties of the PVC film.

Equipment:

Universal Testing Machine (UTM) with a suitable load cell
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Dumbbell-shaped die cutter

Calipers

Methodology:

Sample Preparation: Cut at least five dumbbell-shaped specimens from the PVC film using

the die cutter.

Measurement: Measure the width and thickness of the gauge section of each specimen

using calipers.

Tensile Test:

Clamp a specimen in the grips of the UTM.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen

breaks.

Data Analysis: From the stress-strain curve, determine the tensile strength, elongation at

break, and Young's modulus.

Quantitative Data Summary
The addition of DIOA significantly alters the properties of the base polymer. The following table

summarizes the typical effects of DIOA on PVC properties.

Property Unplasticized PVC
PVC + 40 phr DIOA
(approx.)

Reference

Glass Transition

Temp. (Tg)
~80°C ~20°C [4]

Tensile Strength High Lower [4]

Elongation at Break Low High [4]

Hardness (Shore A) ~100 ~80 [4]
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Note: The values presented are approximate and can vary based on the specific grade of PVC

and other additives present in the formulation.[4]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the synthesis and characterization of

materials containing diisooctyl adipate.
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Caption: Experimental Workflow for DIOA-Containing Materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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